Cas no 2138538-46-0 (5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138538-46-0
• MF: C₁₂H₁₃ClN₂O₂S
• MW: 284.761820554733
• CID: 6406005
• PubChem ID: 165875561
• Update Time: 2025-06-08

5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl chloride
• 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride
• EN300-1197518
• 2138538-46-0

• Inchi： 1S/C12H13ClN2O2S/c1-8-4-3-5-9-14-10(12(2)6-7-12)11(15(8)9)18(13,16)17/h3-5H,6-7H2,1-2H3
• InChI Key： MNGRYEHWOKUUNC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C2(C)CC2)N=C2C=CC=C(C)N12)(=O)=O

Computed Properties

• Exact Mass: 284.0386265g/mol
• Monoisotopic Mass: 284.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.8Ų

Additional information on 5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl chloride

5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138538-46-0): An Overview

5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138538-46-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride features a central imidazopyridine core with a sulfonyl chloride functional group. The presence of the sulfonyl chloride group makes this compound highly reactive and suitable for various chemical reactions, such as nucleophilic substitution and coupling reactions. This reactivity is crucial for the synthesis of more complex molecules and drug candidates.

Recent studies have highlighted the potential of 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a treatment for inflammatory diseases.

In addition to its anti-inflammatory properties, 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride has also shown promise in cancer research. A study published in Cancer Research in 2023 demonstrated that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The neuroprotective effects of 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride have also been investigated. A study published in Neuropharmacology in 2024 found that this compound can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride typically involves several steps, including the formation of the imidazopyridine core and the introduction of the sulfonyl chloride group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, a recent paper in Organic Letters described a highly efficient one-pot synthesis method that significantly reduces reaction time and improves yield.

In terms of safety and toxicity, preliminary studies have shown that 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride is generally well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its safety profile and to identify any potential side effects or interactions with other drugs.

The future prospects for 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride are promising. Ongoing clinical trials are currently evaluating its efficacy and safety in various disease models. Additionally, researchers are exploring ways to optimize its pharmacokinetic properties to enhance its therapeutic potential.

In conclusion, 5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138538-46-0) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.